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Cat. No.: B149028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the spectroscopic

properties and applications of 5-TRITC (Tetramethylrhodamine-5-isothiocyanate) for

fluorescence microscopy. This document outlines the core photophysical characteristics,

provides detailed experimental protocols for its use, and illustrates key concepts and workflows

through diagrams.

Core Spectroscopic and Photophysical Properties
5-TRITC is a widely used amine-reactive fluorescent dye belonging to the rhodamine family. It

is valued for its bright orange-red fluorescence, good photostability, and high fluorescence

quantum yield.[1] Its isothiocyanate group readily reacts with primary amines on proteins and

other biomolecules to form stable thiourea bonds, making it a reliable tool for labeling

antibodies and other probes for various fluorescence microscopy applications.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for 5-TRITC, providing a quick

reference for experimental planning.
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Spectroscopic Property Value Solvent/Conditions

Excitation Maximum (λex) ~555 - 557 nm Varies slightly with solvent

Emission Maximum (λem) ~576 - 580 nm Varies slightly with solvent

Molar Extinction Coefficient (ε) ~87,000 - 100,000 cm⁻¹M⁻¹ Methanol

Quantum Yield (Φ) High -

Recommended Laser Line 532 nm or 561 nm -

Recommended Filter Set for Microscopy Wavelength Range

Excitation Filter (Bandpass) ~530 - 560 nm

Dichroic Mirror (Longpass) ~565 - 570 nm cutoff

Emission Filter (Bandpass) ~570 - 620 nm

Principles of Fluorescence
The phenomenon of fluorescence is central to the application of 5-TRITC in microscopy. The

process can be visualized using a Jablonski diagram, which illustrates the electronic and

vibrational states of a molecule.
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Jablonski Diagram for Fluorescence
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Indirect Immunofluorescence Workflow

Cell Seeding and Growth

Fixation (e.g., 4% PFA)

Permeabilization (e.g., Triton X-100)

Blocking (e.g., BSA/Serum)

Primary Antibody Incubation

Washing Steps

TRITC-Conjugated
Secondary Antibody Incubation

Washing Steps

Counterstaining (Optional, e.g., DAPI)

Mounting

Microscopy and Imaging
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Fluorescence Microscope Filter Set Logic for TRITC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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